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Introduction

Diundecyl phthalate (DUP) is a high molecular weight phthalate ester utilized as a plasticizer
in various polymer applications to enhance flexibility and durability.[1] In the automotive
industry, DUP is employed in components such as wiring insulation, seat covers, and interior
trim to meet stringent performance requirements, including low volatility and temperature
flexibility.[1][2] However, concerns regarding the potential for phthalates to act as endocrine
disruptors have led to increased scrutiny and regulatory interest in their presence in consumer
products, including vehicles. This application note provides a detailed protocol for the analysis
of DUP in automotive components using solvent extraction followed by Gas Chromatography-
Mass Spectrometry (GC-MS).

Data Presentation

The following table summarizes quantitative data for Diundecyl phthalate (DUP)
concentrations found on the surface of automotive seats. This data is derived from a study
involving wipe sampling of vehicle seats.[3][4]

Table 1: Diundecyl Phthalate (DUP) Concentrations on Automotive Seats
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Mean DUP o Maximum DUP
o . Standard Deviation .
Sample Description Concentration (p Concentration (p
(v g/100 cm?)
g/100 cm?) g/100 cm?)
Seats with Visible
6983 7823 38300

Surface Residue

Seats with No Visible

Surface Residue

Note: Specific mean and standard deviation for seats with no visible residue were not provided
in the source material, but were used in calculating daily exposure doses.[3][4]

Experimental Protocols

This section details the methodology for the extraction and quantification of Diundecyl

phthalate from solid automotive components.
1. Sample Preparation

A representative portion of the automotive component (e.g., PVC trim, seat upholstery) is
obtained. To facilitate efficient extraction, the sample must be cryogenically milled into a fine

powder.
2. Extraction
o Objective: To extract DUP from the polymer matrix into a solvent.

e Apparatus:

o

Analytical balance

o

Glass vials with PTFE-lined caps

Ultrasonic bath

[¢]

[¢]

Centrifuge
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o Syringe filters (0.45 pm, PTFE)
e Reagents:
o Toluene, HPLC grade
o Internal Standard (e.g., Deuterated BBP)

e Procedure:

[e]

Accurately weigh approximately 0.1 g of the powdered sample into a glass vial.[5]
o Add a precise volume of toluene to the vial.
o Spike the sample with an appropriate internal standard.

o Cap the vial tightly and place it in an ultrasonic bath for 30 minutes to facilitate extraction.

[5]

o Following ultrasonication, centrifuge the vial to pellet the solid material.

o Filter the supernatant through a 0.45 um PTFE syringe filter into a clean GC vial.
3. GC-MS Analysis
¢ Objective: To separate, identify, and quantify DUP in the sample extract.
 Instrumentation:

o Gas Chromatograph (GC) with a mass selective detector (MSD)

o Autosampler
e GC Conditions:

o Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 pum film thickness

o Carrier Gas: Helium or Hydrogen[6]
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o Inlet Temperature: 280°CJ[6]

o Injection Mode: Pulsed splitless[6]

o Oven Temperature Program:
» [nitial temperature: 100°C, hold for 1 minute
» Ramp: 15°C/minute to 320°C

» Hold: 5 minutes at 320°C

e MSD Conditions:
o lon Source Temperature: 230°C
o Quadrupole Temperature: 150°C
o Acquisition Mode: Selected lon Monitoring (SIM)

o lons to Monitor for DUP: Specific quantifier and qualifier ions for DUP should be
determined from a standard injection.

4. Calibration and Quantification

A multi-point calibration curve is prepared using certified DUP standards in toluene. The
concentration of DUP in the sample is determined by comparing the peak area ratio of the
analyte to the internal standard against the calibration curve.

Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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